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Compound of Interest

Compound Name: Cyromazine-13C3

Cat. No.: B3340027

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of Cyromazine-13C3, ensuring the protection of laboratory personnel and the integrity of
research. Adherence to these protocols is essential for the safe and effective use of this
compound.

Essential Safety Information

Cyromazine-13C3, an isotopically labeled insect growth regulator, presents several potential
hazards that necessitate careful handling. Understanding these risks is the first step toward a
safe laboratory environment.

Hazard Identification and Precautions:
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Hazard

Description

Precautionary Measures

Acute Toxicity

Harmful if swallowed.

Avoid ingestion. Wash hands

thoroughly after handling.

Skin Irritation

Causes skin irritation. May

cause an allergic skin reaction.

Avoid contact with skin. Wear
appropriate chemical-resistant

gloves and a lab coat.[1][2]

Eye Irritation

Causes serious eye irritation.

Avoid contact with eyes. Wear
safety glasses with side

shields or chemical goggles.[1]

Respiratory Irritation

May cause respiratory

irritation.

Handle in a well-ventilated
area, preferably in a chemical
fume hood, to avoid inhaling
dust.[3][4]

Aquatic Toxicity

Toxic to aquatic life with long-

lasting effects.

Prevent release into the
environment. Dispose of waste

according to regulations.

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory when handling

Cyromazine-13C3. The following table outlines the required PPE for various laboratory

activities involving this compound.
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Activity

Required PPE

Weighing and Handling of Powder

- Tightly fitting safety goggles with side-shields-

Chemical-resistant gloves (Nitrile rubber

recommended)- Lab coat- A full-face respirator

should be used if exposure limits are exceeded

or irritation is experienced.

Preparing Solutions

- Tightly fitting safety goggles with side-shields-

Chemical-resistant gloves (Nitrile rubber

recommended)- Lab coat

Handling Solutions

- Safety glasses with side shields- Chemical-

resistant gloves (Nitrile rubber recommended)-

Lab coat

Cleaning and Decontamination

- Tightly fitting safety goggles with side-shields-

Chemical-resistant gloves (Nitrile rubber

recommended)- Lab coat

Operational Plan: From Receipt to Disposal

A systematic approach to managing Cyromazine-13C3 from the moment it enters the

laboratory until its final disposal is critical for safety and compliance.

Waste Management & Disposal
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Workflow for the safe handling of Cyromazine-13C3.

Experimental Protocol: Preparation of a Stock
Solution

This protocol provides a step-by-step guide for the safe preparation of a Cyromazine-13C3
stock solution. This procedure should be performed in a certified chemical fume hood.

Materials:

e Cyromazine-13C3 powder

e Appropriate solvent (e.g., DMSO, Methanol)

e Analytical balance

» Vial with a screw cap

e Micropipette and sterile tips

o Vortex mixer

o Personal Protective Equipment (as specified in Section 2)

Procedure:

e Preparation: Don all required PPE. Ensure the chemical fume hood is functioning correctly.

e Taring the Vial: Place a clean, empty vial with its cap on the analytical balance and tare the
weight.

e Weighing: Carefully add the desired amount of Cyromazine-13C3 powder to the vial using a
clean spatula. Record the exact weight.

e Adding Solvent: Using a micropipette, add the calculated volume of the appropriate solvent
to the vial to achieve the desired concentration.
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e Dissolving: Securely cap the vial and vortex until the solid is completely dissolved. Visually
inspect the solution to ensure there are no undissolved particles.

e Labeling: Clearly label the vial with the compound name (Cyromazine-13C3), concentration,
solvent, date of preparation, and your initials.

o Storage: Store the stock solution in a properly labeled secondary container in a secure and
designated location, following any specific storage temperature requirements.

o Decontamination: Decontaminate all surfaces and equipment used in the preparation
process. Dispose of all contaminated disposable materials as hazardous waste.

Disposal Plan

Proper disposal of Cyromazine-13C3 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Solid Waste: All contaminated solid materials, including unused powder, weigh boats, pipette
tips, and contaminated gloves, must be collected in a designated, labeled hazardous waste
container.

» Liquid Waste: Unused solutions and solvent rinses used for decontamination should be
collected in a designated, labeled hazardous liquid waste container. Do not pour any
Cyromazine-13C3 waste down the drain.

o Empty Containers: Empty containers that held Cyromazine-13C3 powder should be triple-
rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. The
rinsed container can then be disposed of according to your institution's guidelines for
decontaminated glassware.

o Waste Pickup: All hazardous waste must be disposed of through your institution's
Environmental Health and Safety (EHS) office. Follow their specific procedures for waste
pickup and disposal.

Quantitative Data

The following tables provide a summary of key quantitative data for Cyromazine.
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Physicochemical Properties:

Property Value Reference

Molecular Formula C313C3H10Ns [5]

Molecular Weight 169.18 g/mol (for 13Cs)

Appearance Crystalline solid [6]

Melting Point 219-222 °C [6]

Vapor Pressure 3.36 x 10~° mm Hg at 25°C [61[7]
Solubility:

Solvent Solubility Reference

Water 13,000 mg/L at 25°C, pH 7.1 [6]

Methanol 22 g/kg at 20°C [6]

Ethanol 2 mg/mL [8]

DMSO 33 mg/mL [8]

Acetone 1.7 g/kg at 20°C [6]

Isopropanol 2.5 g/kg at 20°C [6]

Dichloromethane

0.25 g/kg at 20°C

[6]

Toluene

0.015 g/kg at 20°C

[6]

Hexane

0.0002 g/kg at 20°C

[6]

Toxicological Data:
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Test Species Route Value Reference
LDso Rat Oral 3387 mg/kg [7]
LDso Mouse Oral 2029 mg/kg [7]
LDso Rabbit Oral 1467 mg/kg [7]
) >2.720 mg/L (4
LCso Rat Inhalation [7]
hours)
LDso Rat Dermal >3100 mg/kg [7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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